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Compound of Interest

Compound Name: Fmoc-Trp(Boc)-Opfp

Cat. No.: B575006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the molecular structure of N-α-(9-

fluorenylmethoxycarbonyl)-N-in-(tert-butoxycarbonyl)-L-tryptophan pentafluorophenyl ester,

commonly abbreviated as Fmoc-Trp(Boc)-Opfp. This compound is a crucial building block in

solid-phase peptide synthesis (SPPS), particularly for complex peptides where side-chain

protection of tryptophan is essential.

Core Structural Components
Fmoc-Trp(Boc)-Opfp is a derivative of the amino acid L-tryptophan, modified with three key

functional groups that facilitate its use in peptide synthesis. Its IUPAC name is tert-butyl 3-

[(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-oxo-3-(2,3,4,5,6-

pentafluorophenoxy)propyl]indole-1-carboxylate.[1] The structure is comprised of four primary

moieties:

L-Tryptophan (Trp): The central amino acid scaffold, featuring a chiral α-carbon, an α-amino

group, a carboxyl group, and its characteristic indole side chain.

Fmoc Group (9-fluorenylmethyloxycarbonyl): Attached to the α-amino group (-NH2) of the

tryptophan backbone. This bulky, base-labile protecting group prevents the amine from

forming unwanted peptide bonds during the coupling process. It is typically removed using a

piperidine solution.[2]
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Boc Group (tert-butoxycarbonyl): Attached to the nitrogen atom of the indole ring in the

tryptophan side chain. This acid-labile protecting group minimizes potential side reactions

involving the indole nitrogen during peptide assembly.[2]

Opfp Group (Pentafluorophenyl Ester): Formed by the esterification of the tryptophan's

carboxyl group (-COOH) with pentafluorophenol. This group serves as an excellent leaving

group, activating the carboxyl terminus for efficient amide bond formation with the free amine

of the growing peptide chain.[3]

The strategic combination of these orthogonal protecting (Fmoc, Boc) and activating (Opfp)

groups allows for precise and controlled incorporation of tryptophan into a peptide sequence.

Molecular Properties
The key quantitative data for Fmoc-Trp(Boc)-Opfp are summarized below.

Property Value Source

Molecular Formula C₃₇H₂₉F₅N₂O₆ [1][3]

Molecular Weight 692.63 g/mol [1][3]

CAS Number 181311-44-4 [1][3]

Appearance White to faint beige powder [3]

Purity (HPLC) ≥95.0% [3]

Structural Visualization
The logical arrangement and covalent bonding of the four primary moieties are illustrated in the

diagram below. The tryptophan acts as the central linker, with the Fmoc and Opfp groups at the

N-terminus and C-terminus, respectively, and the Boc group protecting the side chain.
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Diagram of Fmoc-Trp(Boc)-Opfp structural components.

Experimental Protocols: Confirmation of Structure
While this guide does not cite a specific experimental study, the confirmation of the structure of

Fmoc-Trp(Boc)-Opfp would be routinely achieved through a combination of standard

analytical techniques. A generalized protocol for such a characterization is outlined below.

Objective: To verify the chemical identity, structure, and purity of synthesized Fmoc-Trp(Boc)-
Opfp.

Methodologies:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To confirm the presence and connectivity of protons. Expected signals would

include aromatic protons from the Fmoc and indole rings, the α-proton of tryptophan, and

aliphatic protons from the Boc group. The chemical shifts and coupling patterns would be

used to confirm the covalent structure.

¹³C NMR: To identify all unique carbon atoms in the molecule, confirming the presence of

carbonyls (ester, amide, carbamate), aromatic rings, and aliphatic carbons.

¹⁹F NMR: To specifically confirm the five fluorine atoms of the pentafluorophenyl group,

typically showing characteristic signals in the fluorine spectrum.

Mass Spectrometry (MS):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b575006?utm_src=pdf-body-img
https://www.benchchem.com/product/b575006?utm_src=pdf-body
https://www.benchchem.com/product/b575006?utm_src=pdf-body
https://www.benchchem.com/product/b575006?utm_src=pdf-body
https://www.benchchem.com/product/b575006?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b575006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: High-resolution mass spectrometry (HRMS), often using electrospray ionization

(ESI), would be employed to determine the accurate mass of the molecule.

Expected Outcome: The measured monoisotopic mass should match the calculated value

for the molecular formula C₃₇H₂₉F₅N₂O₆ (692.1946 Da).[1] This confirms the elemental

composition. Fragmentation patterns could further verify the connectivity of the main

groups.

Infrared (IR) Spectroscopy:

Protocol: A sample would be analyzed using Fourier-transform infrared (FTIR)

spectroscopy.

Expected Outcome: The spectrum would show characteristic absorption bands confirming

key functional groups: C=O stretching for the ester, amide, and carbamate groups; N-H

stretching for the amide; and C-F stretching for the Opfp ring.

High-Performance Liquid Chromatography (HPLC):

Protocol: Reversed-phase HPLC (RP-HPLC) with a UV detector would be used to assess

the purity of the compound. A gradient of organic solvent (e.g., acetonitrile) in water would

be employed.

Expected Outcome: A single major peak in the chromatogram would indicate a high

degree of purity (typically >95%).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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